N-[1-(3-methoxyphenyl)ethyl]-2-(2-methylphenyl)acetamide

• IUPAC Name: N-[1-(3-methoxyphenyl)ethyl]-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C18H21NO2/c1-13-7-4-5-8-15(13)12-18(20)19-14(2)16-9-6-10-17(11-16)21-3/h4-11,14H,12H2,1-3H3,(H,19,20)
• InChI Key: KUECWOZLUVIZTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)NC(C)C2=CC(=CC=C2)OC
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-[1-(3-methoxyphenyl)ethyl]-2-(2-methylphenyl)acetamide, also known as N-(3-methoxyphenyl)-2-(2-methylphenyl)acetamide or simply referred to as "MEA" is a chemical compound that has gained significant attention in the field of scientific research. MEA belongs to the class of arylacetamide derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of MEA is not yet fully understood. However, it has been proposed that MEA may act by modulating the activity of certain neurotransmitters in the brain, including serotonin and dopamine. MEA has also been found to interact with the opioid receptors, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
MEA has been shown to exhibit various biochemical and physiological effects. Studies have reported that MEA can reduce pain sensitivity in animal models of neuropathic pain and inflammatory pain. MEA has also been found to exhibit anticonvulsant effects, suggesting its potential as a therapeutic agent for the treatment of epilepsy. Additionally, MEA has been shown to possess anti-inflammatory properties, which may be useful in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

MEA has several advantages for lab experiments, including its relatively simple synthesis method and its ability to exhibit various biological activities. However, there are also some limitations associated with the use of MEA in lab experiments. For example, MEA has been found to exhibit low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of MEA. One area of interest is the potential use of MEA as a therapeutic agent for the treatment of chronic pain and other neurological disorders. Further studies are needed to fully understand the mechanism of action of MEA and to determine its efficacy and safety in clinical settings. Additionally, the development of new synthetic methods for MEA may lead to the discovery of new derivatives with improved biological activities.

Synthesis Methods

The synthesis method of MEA involves the reaction of 3-methoxyphenylacetic acid with 2-methylphenylmagnesium bromide, followed by the addition of acetic anhydride to form the final product. The synthesis of MEA has been reported to be relatively straightforward and can be achieved through a one-pot reaction.

Scientific Research Applications

MEA has been found to exhibit various biological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. These properties have made MEA an attractive compound for scientific research. MEA has been studied extensively for its potential as a therapeutic agent for the treatment of chronic pain, epilepsy, and other neurological disorders.